2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid
Overview
Description
2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid is a complex organic compound with a unique structure that includes a morpholine ring, an acetic acid moiety, and a trifluoroacetic acid group
Preparation Methods
The synthesis of 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid typically involves multiple steps. The synthetic route often starts with the preparation of the morpholine ring, followed by the introduction of the acetic acid moiety and the trifluoroacetic acid group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimizing these conditions to achieve higher yields and purity.
Chemical Reactions Analysis
2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid can undergo various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the compound.
Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups in the compound. Common reagents and conditions used in these reactions depend on the desired transformation and the specific functional groups involved. Major products formed from these reactions vary based on the type of reaction and the reagents used.
Scientific Research Applications
2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid has several scientific research applications, including:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: The compound may have potential as a biochemical probe or a tool for studying biological processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.
Industry: It can be used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
When compared to similar compounds, 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, trifluoroacetic acid stands out due to its unique structure and properties. Similar compounds include:
- 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid
- 2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetic acid, hydrochloride These compounds share structural similarities but may differ in their chemical reactivity, biological activity, and potential applications.
Properties
CAS No. |
1648907-00-9 |
|---|---|
Molecular Formula |
C12H18F3NO6 |
Molecular Weight |
329.3 |
Purity |
95 |
Origin of Product |
United States |
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